![molecular formula C24H15NO7 B254291 [2-(Furan-2-yl)-4-oxochromen-6-yl] 2-(1,3-dioxoisoindol-2-yl)propanoate](/img/structure/B254291.png)
[2-(Furan-2-yl)-4-oxochromen-6-yl] 2-(1,3-dioxoisoindol-2-yl)propanoate
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Overview
Description
[2-(Furan-2-yl)-4-oxochromen-6-yl] 2-(1,3-dioxoisoindol-2-yl)propanoate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of [2-(Furan-2-yl)-4-oxochromen-6-yl] 2-(1,3-dioxoisoindol-2-yl)propanoate involves the inhibition of various cellular processes such as angiogenesis, cell proliferation, and migration. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits angiogenesis by reducing the expression of vascular endothelial growth factor (VEGF) and inhibiting the formation of new blood vessels.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound induces apoptosis and inhibits angiogenesis, leading to the inhibition of tumor growth. It also inhibits the migration and invasion of cancer cells. In addition, this compound has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of [2-(Furan-2-yl)-4-oxochromen-6-yl] 2-(1,3-dioxoisoindol-2-yl)propanoate for lab experiments is its potential use as a lead compound for drug development. It also has potential applications in cancer research and materials science. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on [2-(Furan-2-yl)-4-oxochromen-6-yl] 2-(1,3-dioxoisoindol-2-yl)propanoate. One direction is the development of new derivatives of this compound with improved solubility and potency. Another direction is the study of the mechanism of action of this compound in more detail, including its effects on specific signaling pathways. Additionally, further research is needed to explore the potential applications of this compound in other fields such as materials science and drug development.
Synthesis Methods
[2-(Furan-2-yl)-4-oxochromen-6-yl] 2-(1,3-dioxoisoindol-2-yl)propanoate is synthesized using a multi-step process that involves the reaction of furan-2-carboxylic acid with 4-hydroxycoumarin in the presence of a catalyst to form a furanocoumarin intermediate. This intermediate is then reacted with 2-(1,3-dioxoisoindol-2-yl)acetic acid in the presence of a coupling agent to form the final product.
Scientific Research Applications
[2-(Furan-2-yl)-4-oxochromen-6-yl] 2-(1,3-dioxoisoindol-2-yl)propanoate has been studied for its potential applications in various fields such as cancer research, drug development, and materials science. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug development, this compound has been studied as a potential lead compound for the development of new drugs. In materials science, this compound has been studied for its potential use as a fluorescent probe.
properties
Molecular Formula |
C24H15NO7 |
---|---|
Molecular Weight |
429.4 g/mol |
IUPAC Name |
[2-(furan-2-yl)-4-oxochromen-6-yl] 2-(1,3-dioxoisoindol-2-yl)propanoate |
InChI |
InChI=1S/C24H15NO7/c1-13(25-22(27)15-5-2-3-6-16(15)23(25)28)24(29)31-14-8-9-19-17(11-14)18(26)12-21(32-19)20-7-4-10-30-20/h2-13H,1H3 |
InChI Key |
HMBGULADXQNGKU-UHFFFAOYSA-N |
SMILES |
CC(C(=O)OC1=CC2=C(C=C1)OC(=CC2=O)C3=CC=CO3)N4C(=O)C5=CC=CC=C5C4=O |
Canonical SMILES |
CC(C(=O)OC1=CC2=C(C=C1)OC(=CC2=O)C3=CC=CO3)N4C(=O)C5=CC=CC=C5C4=O |
Origin of Product |
United States |
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